CBP/p300
  • A-485
    A-485
    • Cat. No.:
    • B605051
    • CAS No.:
    • Molecular Formula:
    • C25H24F4N4O5
    • Molecular Weight:
    • 536.5 g/mol
    Description
    A-485 is an inhibitor of the histone acetyltransferase p300/CBP (IC50 = 60 nM). It decreases acetylated histone H3 lysine 27 (H3K27Ac), but not H3K9Ac, levels in PC3 cells in a concentration-dependent manner. A-...
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  • MG 149
    MG 149
    • Cat. No.:
    • B609011
    • CAS No.:
    • Molecular Formula:
    • C22H28O3
    • Molecular Weight:
    • 340.5 g/mol
    Description
    MG149 is a histone acetyltransferase (HAT) inhibitor with IC50 values of 74 and 47 μM, for human recombinant Tip60 and males absent on the first (MOF) HATs, respectively. MG149 targets the acetyl-CoA binding sit...
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  • CBP/p300-IN-5
    CBP/p300-IN-5
    • Cat. No.:
    • B1666934
    • CAS No.:
    • Molecular Formula:
    • C12H12ClN3S
    • Molecular Weight:
    • 265.76 g/mol
    Description
    1-[4-(4-chlorophenyl)thiazol-2-yl]-2-(propan-2-ylidene)hydrazine is a member of the class of 1,3-thiazoles that is 2-[2-(propan-2-ylidene)hydrazino]-1,3-thiazole carrying an additional 4-chlorophenyl substituent...
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  • PU139
    PU139
    • Cat. No.:
    • B1678330
    • CAS No.:
    • Molecular Formula:
    • C12H7FN2OS
    • Molecular Weight:
    • 246.26 g/mol
    Description
    Novel histone acetyltransferase (HAT) inhibitorReference:1) Oncogenesis. 2015 Feb 9; 4:e137.
    PU139 is a novel histone acetyltransferase (HAT) inhibitor.
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